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Compound of Interest

Compound Name: Bis(2-ethoxyethyl)amine

CAS No.: 124-21-0

Cat. No.: B087016

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-ethoxy-N-(2-ethoxyethyl)ethanamine, a

secondary amine with significant potential in chemical synthesis and pharmaceutical

development. We will delve into its chemical identity, properties, synthesis, applications, and

analytical methods for its characterization.

Chemical Identity: IUPAC Name and Synonyms
The unequivocally correct nomenclature for this compound under the International Union of

Pure and Applied Chemistry (IUPAC) system is 2-ethoxy-N-(2-ethoxyethyl)ethanamine.[1]

However, in laboratory and commercial settings, it is frequently referred to by a variety of

synonyms. A clear understanding of these common names is crucial for effective literature

searches and chemical sourcing.

Common Synonyms:

Bis(2-ethoxyethyl)amine[1]
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N,N-Bis(2-ethoxyethyl)amine

2,2'-Diethoxydiethylamine

3,9-Dioxa-6-azaundecane[1]

Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental for

its application in research and development. Below is a summary of the key properties of 2-

ethoxy-N-(2-ethoxyethyl)ethanamine.

Property Value Source

Molecular Formula C₈H₁₉NO₂ [1]

Molecular Weight 161.24 g/mol [1]

Appearance Colorless liquid [2]

Melting Point -50 °C [3]

Boiling Point 200 °C [3]

Density 0.89 g/cm³ [3]

Refractive Index 1.42 [3]

Solubility Completely miscible in water [4]

Synthesis of 2-ethoxy-N-(2-ethoxyethyl)ethanamine
The synthesis of 2-ethoxy-N-(2-ethoxyethyl)ethanamine can be approached through several

synthetic routes. An industrially relevant method involves the catalytic amination of 2-

ethoxyethanol.[5] Below, we outline a plausible laboratory-scale protocol based on this

approach, as well as an alternative strategy via reductive amination.

Catalytic Amination of 2-Ethoxyethanol
This method involves the reaction of 2-ethoxyethanol with ammonia in the presence of a

catalyst and hydrogen gas. The primary product is 2-ethoxyethylamine, with bis(2-
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ethoxyethyl)amine formed as a secondary product.[5]

Reaction:

2 C₂H₅OCH₂CH₂OH + NH₃ --(Catalyst, H₂)--> (C₂H₅OCH₂CH₂)₂NH + 2 H₂O

Experimental Protocol:

Catalyst Preparation: A suitable hydrogenation catalyst (e.g., a supported copper-cobalt

catalyst) is placed in a high-pressure reactor.

Reaction Setup: The reactor is charged with 2-ethoxyethanol and sealed.

Reaction Conditions: The reactor is purged with nitrogen and then pressurized with ammonia

and hydrogen gas. The reaction mixture is heated to a specified temperature (e.g., 150-250

°C) and stirred.

Work-up and Purification: After the reaction is complete, the reactor is cooled, and the

pressure is released. The crude product mixture is filtered to remove the catalyst. The filtrate

is then subjected to fractional distillation to separate the desired bis(2-ethoxyethyl)amine
from unreacted starting materials and the primary amine product.

Diagram of Catalytic Amination Workflow:
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Caption: Workflow for the synthesis of bis(2-ethoxyethyl)amine via catalytic amination.

Reductive Amination
An alternative laboratory synthesis involves the reductive amination of 2-

ethoxyethoxyacetaldehyde with 2-ethoxyethylamine. This method offers high selectivity and is

often performed under milder conditions than catalytic amination.[6][7][8][9]

Reaction:

C₂H₅OCH₂CHO + C₂H₅OCH₂CH₂NH₂ --(Reducing Agent)--> (C₂H₅OCH₂CH₂)₂NH

Experimental Protocol:
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Imine Formation: 2-ethoxyethoxyacetaldehyde and 2-ethoxyethylamine are dissolved in a

suitable solvent (e.g., methanol or dichloromethane) to form the intermediate imine.

Reduction: A reducing agent, such as sodium borohydride or sodium triacetoxyborohydride,

is added portion-wise to the reaction mixture.[10]

Quenching and Work-up: The reaction is quenched by the addition of water or a dilute acid.

The product is then extracted with an organic solvent.

Purification: The organic layer is dried over an anhydrous salt (e.g., MgSO₄), filtered, and the

solvent is removed under reduced pressure. The crude product can be further purified by

distillation or chromatography.

Applications in Drug Development
Secondary amines, such as bis(2-ethoxyethyl)amine, are valuable building blocks in

medicinal chemistry. Their utility stems from their ability to serve as scaffolds for the synthesis

of more complex molecules with diverse biological activities. While direct applications of bis(2-
ethoxyethyl)amine in marketed drugs are not extensively documented, its structural motifs are

present in various pharmacologically active compounds.

For instance, related structures like phenoxyl ethyl aminopyrimidines and quinazolines, which

can be synthesized from intermediates containing the ethoxyethyl amine moiety, have shown

promise as bactericidal, insecticidal, and acaricidal agents.[11] Furthermore, derivatives of

structurally similar compounds like bis(2-aminoethyl)amine have been investigated for their

cytotoxic effects against cancer cell lines.[12] This suggests that bis(2-ethoxyethyl)amine
could serve as a precursor for the synthesis of novel therapeutic agents.

Safety and Handling
Bis(2-ethoxyethyl)amine is classified as a corrosive substance that can cause severe skin

burns and eye damage.[1] Therefore, appropriate personal protective equipment (PPE),

including chemical-resistant gloves, safety goggles, and a lab coat, must be worn when

handling this compound. All work should be conducted in a well-ventilated fume hood.

GHS Hazard Statements:
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H314: Causes severe skin burns and eye damage.[1]

H318: Causes serious eye damage.[1]

In case of exposure, immediate medical attention is required. For detailed safety information,

always refer to the Safety Data Sheet (SDS) provided by the supplier.

Analytical Methods for Quality Control
Ensuring the purity and identity of starting materials is a critical aspect of drug development.

The following analytical techniques are suitable for the characterization and quality control of

bis(2-ethoxyethyl)amine.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for assessing the purity of volatile compounds like bis(2-
ethoxyethyl)amine and for identifying any impurities.

Experimental Protocol:

Sample Preparation: A dilute solution of the sample is prepared in a volatile organic solvent

(e.g., dichloromethane or ethyl acetate).

GC Conditions:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

Injector Temperature: 250 °C.

Oven Program: A temperature gradient is typically used, for example, starting at 50 °C and

ramping up to 280 °C.

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ionization Mode: Electron Ionization (EI).

Mass Range: A scan range of m/z 40-400 is generally sufficient.
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Data Analysis: The retention time of the main peak is used for identification (by comparison

to a standard), and the peak area is used for quantification of purity. The mass spectrum of

the peak can be compared to a library database for confirmation of identity.

Diagram of GC-MS Analytical Workflow:

Sample Preparation
(Dilution in Solvent)

GC-MS Instrument

GC Separation
(Capillary Column)

MS Detection
(EI, Mass Analyzer)

Separated Analytes

Data Analysis
(Chromatogram & Mass Spectrum)

Click to download full resolution via product page

Caption: Workflow for the purity analysis of bis(2-ethoxyethyl)amine using GC-MS.

High-Performance Liquid Chromatography (HPLC)
For less volatile impurities or for quantitative analysis without the need for high temperatures,

reversed-phase HPLC with UV or mass spectrometric detection can be employed.

Experimental Protocol:
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Sample Preparation: A solution of the sample is prepared in the mobile phase.

HPLC Conditions:

Column: A C18 reversed-phase column.

Mobile Phase: A gradient of water (with an additive like formic acid or ammonium acetate)

and a polar organic solvent (e.g., acetonitrile or methanol).

Flow Rate: Typically 0.5-1.5 mL/min.

Detection: UV detection at a low wavelength (e.g., 210 nm) or a mass spectrometer.

Data Analysis: The purity is determined by comparing the peak area of the analyte to the

total area of all peaks in the chromatogram.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are indispensable tools for the structural confirmation of bis(2-
ethoxyethyl)amine.

¹H NMR: The proton NMR spectrum will show characteristic signals for the ethyl groups (a

triplet and a quartet), the methylene groups adjacent to the oxygen atoms (a triplet), and the

methylene groups adjacent to the nitrogen atom (a triplet). The integration of these signals

will correspond to the number of protons in each environment.[13]

¹³C NMR: The carbon NMR spectrum will show distinct peaks for each unique carbon atom

in the molecule.[1]

Conclusion
2-ethoxy-N-(2-ethoxyethyl)ethanamine is a versatile secondary amine with a range of potential

applications, particularly as a building block in the synthesis of novel compounds for

pharmaceutical and other industries. A thorough understanding of its properties, synthesis, and

analytical characterization is essential for its effective use in research and development. This

guide has provided a detailed overview of these key aspects to support the work of scientists

and professionals in the field.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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